Cas no 55474-90-3 ((4,6-dimethylpyrimidin-2-yl)cyanamide)

(4,6-Dimethylpyrimidin-2-yl)cyanamide is a heterocyclic organic compound featuring a pyrimidine core substituted with methyl groups at the 4 and 6 positions and a cyanamide functional group at the 2 position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich pyrimidine ring enhances nucleophilic substitution potential, while the cyanamide group offers versatility for further functionalization. The compound's stability under standard conditions ensures consistent handling and storage. Applications include its use in the development of bioactive molecules, particularly as a precursor for heterocyclic scaffolds in medicinal chemistry. Its well-defined synthesis route and purity make it suitable for research and industrial applications requiring precise molecular control.

(4,6-dimethylpyrimidin-2-yl)cyanamide structure

55474-90-3 structure

Product Name:(4,6-dimethylpyrimidin-2-yl)cyanamide

CAS No:55474-90-3

MF:C₇H₈N₄

MW:148.16522026062

MDL:MFCD00037479

CID:375865

Update Time:2025-06-07

(4,6-dimethylpyrimidin-2-yl)cyanamide Chemical and Physical Properties

Names and Identifiers

- (4,6-dimethylpyrimidin-2-yl)cyanamide
- Cyanamide,N-(4,6-dimethyl-2-pyrimidinyl)-
- MDL： MFCD00037479
- Inchi： 1S/C7H8N4/c1-5-3-6(2)11-7(10-5)9-4-8/h3H,1-2H3,(H,9,10,11)
- InChI Key： IOQKVEQARXJQKM-UHFFFAOYSA-N
- SMILES： N1C(NC#N)=NC(C)=CC=1C

Computed Properties

Exact Mass: 148.07504
Monoisotopic Mass: 148.074896
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.6

Experimental Properties

Density: 1.221
Boiling Point: 299.4°C at 760 mmHg
Flash Point: 134.8°C
Refractive Index: 1.602
PSA: 61.6

(4,6-dimethylpyrimidin-2-yl)cyanamide Pricemore >>

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abcr	AB409948-500 mg	(4,6-Dimethylpyrimidin-2-yl)cyanamide	55474-90-3		500mg	€272.40	2023-04-24
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